Cas no 2228349-32-2 (3,3,3-trifluoro-2-3-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 3,3,3-trifluoro-2-3-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 2228349-32-2
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 5926163
• PubChem ID: 165850095
• Update Time: 2025-05-21

3,3,3-trifluoro-2-3-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-3-(methylsulfanyl)phenylpropan-1-amine
• 3,3,3-trifluoro-2-[3-(methylsulfanyl)phenyl]propan-1-amine
• EN300-1952593
• 2228349-32-2

• Inchi： 1S/C10H12F3NS/c1-15-8-4-2-3-7(5-8)9(6-14)10(11,12)13/h2-5,9H,6,14H2,1H3
• InChI Key： ZGUPYZDYGXJFBX-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3Ų

Additional information on 3,3,3-trifluoro-2-3-(methylsulfanyl)phenylpropan-1-amine

3,3,3-Trifluoro-2-(3-(Methylsulfanyl)Phenyl)Propan-1-Amine

The compound CAS No 2228349-32-2, also known as 3,3,3-trifluoro-2-(3-(methylsulfanyl)phenyl)propan-1-amine, is a highly specialized organic chemical with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its potential applications in drug development and advanced materials synthesis. The molecule's structure features a trifluoromethyl group attached to a propanamine backbone, which is further substituted with a methylsulfanyl phenyl group. This combination of functional groups imparts distinctive electronic and steric properties to the molecule.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. The presence of three fluorine atoms in the trifluoromethyl group significantly enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug delivery systems. Additionally, the methylsulfanyl group contributes to the molecule's solubility and bioavailability, which are critical factors in pharmacokinetics.

One of the most promising applications of CAS No 2228349-32-2 lies in its potential as a building block for novel pharmaceutical agents. Researchers have explored its use in designing inhibitors for various enzyme targets, including kinases and proteases. The compound's ability to form hydrogen bonds and its capacity to interact with hydrophobic pockets on protein surfaces make it a versatile scaffold for drug discovery.

In terms of synthesis, CAS No 2228349-32-2 can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

The physical properties of CAS No 2228349-32-2 are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from the trifluoromethyl group. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis and analytical techniques like high-performance liquid chromatography (HPLC).

From an environmental standpoint, studies have shown that CAS No 2228349-32-1 exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental impact and potential mitigation strategies.

In conclusion, CAS No |||PHONE_NUMBER||| -1-amino) is a versatile and intriguing compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.